Cas no 201151-04-4 (Benzoic acid, 2-methoxy-4-(1-methylethyl)-)
201151-04-4 structure
Product Name:Benzoic acid, 2-methoxy-4-(1-methylethyl)-
CAS No:201151-04-4
MF:C11H14O3
MW:194.227063655853
CID:1391551
PubChem ID:12613737
Update Time:2025-04-20
Benzoic acid, 2-methoxy-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methoxy-4-(1-methylethyl)-
- 2-methoxy-4-propan-2-ylbenzoic acid
- 4-isopropyl-2-methoxybenzoic acid
- DA-39275
- HALHCELYOHCVNB-UHFFFAOYSA-N
- GS2789
- DTXSID30504384
- 2-Methoxy-4-(propan-2-yl)benzoic acid
- 2-methoxy-4-iso-propyl benzoic acid
- A1-41227
- SCHEMBL2493749
- 201151-04-4
-
- Inchi: 1S/C11H14O3/c1-7(2)8-4-5-9(11(12)13)10(6-8)14-3/h4-7H,1-3H3,(H,12,13)
- InChI Key: HALHCELYOHCVNB-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=O)O)C=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 2-methoxy-4-(1-methylethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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